Cas no 2680848-80-8 (3-2-(piperidin-4-yloxy)ethylpiperidine)

• Product Name: 3-2-(piperidin-4-yloxy)ethylpiperidine
• CAS No: 2680848-80-8
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5650376
• PubChem ID: 165907439
• Update Time: 2025-05-21

3-2-(piperidin-4-yloxy)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-28273178
• 3-[2-(piperidin-4-yloxy)ethyl]piperidine
• 2680848-80-8
• 3-2-(piperidin-4-yloxy)ethylpiperidine

• Inchi： 1S/C12H24N2O/c1-2-11(10-14-6-1)5-9-15-12-3-7-13-8-4-12/h11-14H,1-10H2
• InChI Key： PDHMGAKBFRPYOQ-UHFFFAOYSA-N
• SMILES： O(CCC1CNCCC1)C1CCNCC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.3Ų

Additional information on 3-2-(piperidin-4-yloxy)ethylpiperidine

3-2-(Piperidin-4-yloxy)ethylpiperidine: A Comprehensive Overview

The compound 3-2-(Piperidin-4-yloxy)ethylpiperidine, identified by the CAS number 2680848-80-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and structural versatility. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis pathways and applications for this compound, making it a subject of interest in both academic and industrial settings.

Structurally, 3-2-(Piperidin-4-yloxy)ethylpiperidine features a piperidine ring system with an ethyl group substituted at the 4-position of one piperidine ring and connected to another piperidine moiety via an oxygen atom. This unique structure contributes to its ability to form hydrogen bonds and participate in various chemical reactions. The compound's molecular weight is approximately 255.37 g/mol, with a melting point that has been reported to be around 155°C under standard conditions.

Recent studies have highlighted the potential of 3-2-(Piperidin-4-yloxy)ethylpiperidine as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the development of novel anti-inflammatory agents. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in organic synthesis. Furthermore, its role as a ligand in transition metal-catalyzed reactions has been explored, demonstrating its utility in catalytic processes.

In terms of pharmacological applications, 3-2-(Piperidin-4-yloxy)ethylpiperidine has shown promise as a modulator of ion channels, which are critical targets for treating various neurological disorders. Preclinical studies have indicated that this compound can influence voltage-gated sodium channels, potentially offering therapeutic benefits for conditions such as epilepsy and chronic pain. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The synthesis of 3-2-(Piperidin-4-yloxy)ethylpiperidine typically involves multi-step processes that include nucleophilic substitution and ring-closing reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for drug development purposes. Additionally, green chemistry approaches have been applied to optimize the synthesis process, reducing waste and improving sustainability.

In conclusion, 3-2-(Piperidin-4-yloxy)ethylpiperidine, with its CAS number 2680848-80-8, represents a versatile molecule with broad applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both chemical science and therapeutic development.